Cas no 1037140-80-9 (2-(4-Isopropylphenoxy)phenylmethanol)

• Product Name: 2-(4-Isopropylphenoxy)phenylmethanol
• CAS No: 1037140-80-9
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 4677707
• Update Time: 2025-05-26

2-(4-Isopropylphenoxy)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(4-isopropylphenoxy)phenyl]methanol
• SEL10141704
• OR110507
• 2-(4-Isopropylphenoxy)phenylmethanol

• Inchi： 1S/C16H18O2/c1-12(2)13-7-9-15(10-8-13)18-16-6-4-3-5-14(16)11-17/h3-10,12,17H,11H2,1-2H3
• InChI Key： DGHXAYSSJOHUDZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CO)C1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 231
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-Isopropylphenoxy)phenylmethanol

Introduction to 2-(4-Isopropylphenoxy)phenylmethanol (CAS No. 1037140-80-9)

2-(4-Isopropylphenoxy)phenylmethanol, identified by the chemical abstracts service number CAS No. 1037140-80-9, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a unique structural framework with a phenolic hydroxyl group and an isopropyl-substituted aromatic ring, has garnered attention due to its potential applications in medicinal chemistry and industrial processes.

The structural composition of 2-(4-Isopropylphenoxy)phenylmethanol encompasses a benzene ring substituted with a phenoxy group at the 4-position and a hydroxymethyl group at the 2-position. The presence of the isopropyl group enhances the lipophilicity of the molecule, making it a candidate for various pharmacological investigations. The compound's solubility profile and interaction with biological targets are key factors that drive its exploration in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in interest for molecules that exhibit dual functionality, capable of modulating multiple biological pathways simultaneously. 2-(4-Isopropylphenoxy)phenylmethanol fits this criterion well, as its structural features suggest potential activity in both central nervous system (CNS) and peripheral nervous system (PNS) applications. This duality has prompted researchers to investigate its role in neuroprotective and anti-inflammatory therapies.

One of the most compelling aspects of 2-(4-Isopropylphenoxy)phenylmethanol is its role as a synthetic intermediate. The phenoxy and hydroxymethyl functionalities provide versatile sites for further chemical modifications, enabling the creation of novel derivatives with enhanced pharmacological properties. Such derivatives could be explored for their potential in treating neurological disorders, cardiovascular diseases, and even certain types of cancer.

The latest research in medicinal chemistry has highlighted the importance of molecular diversity in drug development. 2-(4-Isopropylphenoxy)phenylmethanol exemplifies this principle, as its unique structure allows for the exploration of diverse pharmacophores. Researchers have been particularly interested in its potential as a scaffold for developing kinase inhibitors, given the critical role of kinases in numerous disease pathways.

Moreover, the compound's interaction with enzymes and receptors has been a subject of extensive computational studies. Molecular docking simulations have revealed that 2-(4-Isopropylphenoxy)phenylmethanol can bind to several therapeutic targets with high affinity. This finding has opened up new avenues for designing targeted therapies that leverage the compound's structural advantages.

Another area where 2-(4-Isopropylphenoxy)phenylmethanol has shown promise is in the field of green chemistry. Its synthesis can be optimized to minimize waste and energy consumption, aligning with global efforts to promote sustainable chemical practices. Recent advancements in catalytic processes have enabled more efficient production methods for this compound, reducing its environmental footprint.

The compound's stability under various conditions has also been studied extensively. Research indicates that 2-(4-Isopropylphenoxy)phenylmethanol remains stable under both acidic and basic conditions, making it suitable for a wide range of applications where pH fluctuations are common. This stability is crucial for ensuring consistent performance in pharmaceutical formulations and industrial processes.

In conclusion, 2-(4-Isopropylphenoxy)phenylmethanol (CAS No. 1037140-80-9) represents a versatile and promising molecule in pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug discovery and green chemistry, make it a valuable asset for researchers and industry professionals alike. As scientific understanding continues to evolve, it is likely that new uses for this compound will emerge, further solidifying its importance in the field.